Cas no 34352-60-8 (5H-Pyridazino[3,4-b][1,4]benzoxazine, 5-methyl-3-(1-piperazinyl)-)

• Product Name: 5H-Pyridazino[3,4-b][1,4]benzoxazine, 5-methyl-3-(1-piperazinyl)-
• CAS No: 34352-60-8
• MF: C₁₅H₁₇N₅O
• MW: 283.328382253647
• CID: 323491
• PubChem ID: 214832
• Update Time: 2025-04-19

5H-Pyridazino[3,4-b][1,4]benzoxazine, 5-methyl-3-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyridazino[3,4-b][1,4]benzoxazine, 5-methyl-3-(1-piperazinyl)-
• 5-methyl-3-piperazin-1-ylpyridazino[3,4-b][1,4]benzoxazine
• 34352-60-8
• 5-Methyl-3-(1-piperazinyl)-5H-pyridazino(3,4-b)(1,4)benzoxazine
• 5-Methyl-3-(piperazin-1-yl)-5H-benzo[b]pyridazino[4,3-e][1,4]oxazine
• DTXSID80187929
• 5H-Pyridazino(3,4-b)(1,4)benzoxazine, 5-methyl-3-(1-piperazinyl)-

• Inchi： 1S/C15H17N5O/c1-19-11-4-2-3-5-13(11)21-15-12(19)10-14(17-18-15)20-8-6-16-7-9-20/h2-5,10,16H,6-9H2,1H3
• InChI Key： KMKHHMJOWLXRHH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N(C)C2C1=NN=C(C=2)N1CCNCC1

Computed Properties

• Exact Mass: 283.14351
• Monoisotopic Mass: 283.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• Density: 1.271
• Boiling Point: 558.6°Cat760mmHg
• Flash Point: 291.6°C
• Refractive Index: 1.624
• PSA: 53.52